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Compound of Interest

Compound Name: 6-Methylquinolin-7-amine

Cat. No.: B163677 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling of 6-
Methylquinolin-7-amine. Due to the absence of a specific Safety Data Sheet (SDS) for this

compound, a conservative approach is recommended, treating it with a high degree of caution

based on the known hazards of structurally similar compounds like 6-Methylquinoline and other

aminoquinolines.

Hazard Summary
While the toxicological properties of 6-Methylquinolin-7-amine have not been fully

investigated, related compounds are known to be harmful if swallowed and can cause skin and

eye irritation.[1][2] Aromatic amines, in general, warrant careful handling due to their potential

toxicity.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling 6-Methylquinolin-7-amine.
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Protection Level Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or tight-sealing safety

goggles. A face shield is

recommended when there is a

splash hazard.

To protect against splashes

and airborne particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat, and

closed-toe shoes are

mandatory.[1]

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used,

especially when handling the

solid powder or in case of

aerosol generation.[1]

To prevent inhalation of dust or

vapors.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 6-
Methylquinolin-7-amine.

Preparation:

Before beginning work, ensure that a calibrated analytical balance, a chemical fume hood,

and all necessary glassware and equipment are clean and readily accessible.

Verify that an appropriate chemical spill kit is available and that you are familiar with its

contents and use.

Don all required PPE as outlined in the table above.

Weighing and Aliquoting:
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Conduct all weighing and handling of the solid compound within a certified chemical fume

hood to minimize inhalation exposure.

Use a dedicated, clean spatula for transferring the solid.

Close the container tightly immediately after use to prevent contamination and exposure.

Dissolving the Compound:

When preparing solutions, slowly add the solid 6-Methylquinolin-7-amine to the solvent

to avoid splashing.

If the solvent is volatile, perform this step in a chemical fume hood.

Experimental Use:

Maintain a safe distance from ongoing reactions and use appropriate shielding.

Avoid direct contact with the substance at all times.

Post-Experiment:

Decontaminate all glassware and surfaces that have come into contact with the chemical

using an appropriate solvent, followed by a thorough washing.

Remove PPE in the designated area to prevent the spread of contamination.

Disposal Plan
Proper disposal of 6-Methylquinolin-7-amine and associated waste is critical to ensure

laboratory safety and environmental protection.

Waste Segregation:

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and

paper towels, in a clearly labeled, sealed container designated for "Hazardous Chemical

Waste."
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Liquid Waste: Collect all liquid waste containing 6-Methylquinolin-7-amine in a separate,

leak-proof, and clearly labeled "Hazardous Liquid Waste" container.

Container Labeling: All waste containers must be clearly labeled with the full chemical name

and a hazardous waste sticker.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials, awaiting pickup by a licensed hazardous waste disposal service.

Spill Cleanup: In the event of a spill, immediately alert others in the area. Wearing

appropriate PPE, contain the spill with an inert absorbent material such as vermiculite or

sand.[1] Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Quantitative Data
The following table summarizes key quantitative data for the related compound, 6-

Methylquinoline, which can be used as a reference in the absence of specific data for 6-
Methylquinolin-7-amine.

Property Value Source

Molecular Formula C10H9N PubChem[3]

Molecular Weight 143.19 g/mol Sigma-Aldrich

Boiling Point 256-260 °C Sigma-Aldrich

Density 1.067 g/mL at 20 °C Sigma-Aldrich

Flash Point 113 °C (closed cup) Sigma-Aldrich

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of 6-
Methylquinolin-7-amine, from preparation to disposal.
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Caption: A step-by-step workflow for the safe handling of 6-Methylquinolin-7-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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